Cyclopropanecarbonyl isothiocyanate
Cat. No. B1653049
Key on ui cas rn:
171058-80-3
M. Wt: 127.17 g/mol
InChI Key: BGNLTOFAQVNXMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
1-Cyclopropanecarbonyl isothiocyanate was prepared using commercially available 1-cyclopropanecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 1-Cyclopropanecarbonyl isothiocyanate was dissolved in ethanol (1 ml) to prepare a solution. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline (50 mg), toluene (5 ml), and ethanol (1 ml) were added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (46 mg, yield 66%).
Quantity
50 mg
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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C1(C(Cl)=O)CC1.[CH:7]1([C:10]([N:12]=[C:13]=[S:14])=[O:11])[CH2:9][CH2:8]1.[CH3:15][O:16][C:17]1[CH:18]=[C:19]2[C:24](=[CH:25][C:26]=1[O:27][CH3:28])[N:23]=[CH:22][CH:21]=[C:20]2[O:29][C:30]1[CH:36]=[CH:35][C:33]([NH2:34])=[CH:32][C:31]=1[F:37].C1(C)C=CC=CC=1>C(O)C>[CH:7]1([C:10]([N:12]=[C:13]=[S:14])=[O:11])[CH2:9][CH2:8]1.[CH:7]1([C:10]([NH:12][C:13]([NH:34][C:33]2[CH:35]=[CH:36][C:30]([O:29][C:20]3[C:19]4[C:24](=[CH:25][C:26]([O:27][CH3:28])=[C:17]([O:16][CH3:15])[CH:18]=4)[N:23]=[CH:22][CH:21]=3)=[C:31]([F:37])[CH:32]=2)=[S:14])=[O:11])[CH2:9][CH2:8]1
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Inputs
Step One
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Name
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|
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Quantity
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80 mg
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Type
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reactant
|
|
Smiles
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C1(CC1)C(=O)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C1(CC1)C(=O)N=C=S
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Name
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|
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Quantity
|
1 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)O
|
Step Three
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Name
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|
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Quantity
|
50 mg
|
|
Type
|
reactant
|
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Smiles
|
COC=1C=C2C(=CC=NC2=CC1OC)OC1=C(C=C(N)C=C1)F
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)C
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|
Name
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|
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Quantity
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1 mL
|
|
Type
|
solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
the mixture was stirred at room temperature for 2 hr
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
to prepare a solution
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The reaction solution was concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CC1)C(=O)N=C=S
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CC1)C(=O)NC(=S)NC1=CC(=C(C=C1)OC1=CC=NC2=CC(=C(C=C12)OC)OC)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 46 mg | |
| YIELD: PERCENTYIELD | 66% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
